2-((1-Hydroxy-4-(naphthalene-2-sulfonamido)naphthalen-2-yl)thio)aceticacid

• CAS No.: 518303-29-2
• Molecular Formula: C22H17NO5S2
• Molecular Weight: 439.5g/mol
• IUPAC Name: 2-[1-hydroxy-4-(naphthalen-2-ylsulfonylamino)naphthalen-2-yl]sulfanylacetic acid
• InChI: InChI=1S/C22H17NO5S2/c24-21(25)13-29-20-12-19(17-7-3-4-8-18(17)22(20)26)23-30(27,28)16-10-9-14-5-1-2-6-15(14)11-16/h1-12,23,26H,13H2,(H,24,25)
• InChI Key: NIDRZGBFOJIVAJ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NC3=CC(=C(C4=CC=CC=C43)O)SCC(=O)O

Description

2-((1-Hydroxy-4-(naphthalene-2-sulfonamido)naphthalen-2-yl)thio)aceticacid is a complex organic compound with the molecular formula C22H17NO5S2 and a molecular weight of 439.50408 g/mol . This compound is characterized by its unique structure, which includes a naphthylsulfonyl group and a hydroxynaphthyl group connected via a sulfanyl linkage to an acetic acid moiety .

Preparation Methods

The synthesis of 2-((1-Hydroxy-4-(naphthalene-2-sulfonamido)naphthalen-2-yl)thio)aceticacid involves multiple steps, typically starting with the preparation of the naphthylsulfonyl and hydroxynaphthyl intermediates. These intermediates are then coupled through a sulfanyl linkage under controlled conditions. The reaction conditions often involve the use of catalysts and specific solvents to ensure the desired product is obtained with high purity and yield . Industrial production methods may involve scaling up these synthetic routes and optimizing reaction conditions to enhance efficiency and cost-effectiveness .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide or thiol.

Substitution: The naphthyl groups can undergo electrophilic aromatic substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and electrophiles for substitution reactions.

Scientific Research Applications

2-((1-Hydroxy-4-(naphthalene-2-sulfonamido)naphthalen-2-yl)thio)aceticacid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which 2-((1-Hydroxy-4-(naphthalene-2-sulfonamido)naphthalen-2-yl)thio)aceticacid exerts its effects involves its interaction with specific molecular targets. The naphthylsulfonyl group can interact with enzymes and receptors, modulating their activity. The hydroxynaphthyl group can form hydrogen bonds with biological molecules, influencing their structure and function . These interactions can activate or inhibit various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Similar compounds include:

1-Amino-2-hydroxy-4-naphthalenesulfonic acid: This compound shares the naphthylsulfonyl group but lacks the sulfanyl linkage and acetic acid moiety.

2-Hydroxy-4-[(1-naphthylsulfonyl)amino]benzoic acid: This compound has a similar naphthylsulfonyl group but differs in the overall structure and functional groups. The uniqueness of 2-((1-Hydroxy-4-(naphthalene-2-sulfonamido)naphthalen-2-yl)thio)aceticacid lies in its specific combination of functional groups, which confer distinct chemical and biological properties.